Novozyme-435: perfect catalyst for chemo- and regio-selective synthesis of modified carbohydrates – a review
Biocatalysis and Biotransformation Pub Date: 2023-03-24 DOI: 10.1080/10242422.2023.2191775
Abstract
AbstractCarbohydrates and their analogues play a unique role in all living organisms and therefore have played a supremacy role in molecular recognition, energy supply, drug discovery, etc. During the last few decades, biocatalyst lipases have emerged as one of the greener and sustainable catalysts in comparison to traditional synthetic catalysts for the synthesis of modified carbohydrates and their analogues. Because lipase is a natural catalyst, it shows outstanding selectivity, reactivity, amazing tolerance, and assistance in carrying out eco-friendly greener methodology. The application of biocatalyst lipase as a chemo- and regio-selective catalyst is particularly relevant for organic chemists for the synthesis of modified carbohydrates, because carbohydrates contain several identical hydroxyl groups. Herein, we discussed the recent developments in the lipase Novozyme-435 mediated synthesis of modified carbohydrates and their biological significance.Recommended Literature
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